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Compound of Interest

Compound Name: Tungsten-180

CAS No.: 14265-79-3

Cat. No.: B080118

Get Quote

Introduction
Tungsten-180 (¹⁸⁰W) is a stable, naturally occurring isotope of tungsten with a natural

abundance of approximately 0.12%.[1] While less common than other tungsten isotopes, ¹⁸⁰W

serves as a valuable material in specialized applications within gamma-ray spectroscopy. Its

primary uses are twofold: as a target material for the production of the radioisotope Tungsten-

181 (¹⁸¹W) and in fundamental nuclear physics research, specifically in studies involving

neutron capture reactions.[2][3][4] These applications are critical for advancing nuclear data,

calibrating detectors, and in various research settings within the physical sciences.

These notes provide an overview of the key applications of ¹⁸⁰W in gamma-ray spectroscopy,

with detailed experimental protocols for researchers, scientists, and professionals in related

fields.

Key Applications
The applications of Tungsten-180 in gamma-ray spectroscopy are centered on its nuclear

properties when interacting with neutrons.
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Production of Tungsten-181 (¹⁸¹W): ¹⁸⁰W is the precursor for producing ¹⁸¹W via neutron

capture (¹⁸⁰W(n,γ)¹⁸¹W). ¹⁸¹W is a valuable radioisotope with a half-life of 121.2 days, used in

various scientific and medical research applications.

Nuclear Structure and Reaction Studies: Enriched ¹⁸⁰W targets are used in experiments to

study the nuclear structure of ¹⁸¹W and to precisely measure nuclear reaction cross-sections.

These fundamental data are essential for nuclear databases and theoretical model

validation.[2][4]

Prompt Gamma-Ray Activation Analysis (PGAA): ¹⁸⁰W can be used in PGAA, a non-

destructive analytical technique, to determine the elemental composition of materials.[5][6][7]

Quantitative Data Summary
The following table summarizes key quantitative data from a representative experiment

involving the thermal neutron capture on Tungsten-180.

Parameter Value Reference

Total Radiative Thermal

Neutron-Capture Cross

Section (σ₀)

21.67(77) b [2][4]

Cross Section for 5/2⁻

Metastable Isomer (¹⁸¹ᵐW)
19.96(55) b [2][4]

¹⁸¹W Neutron-Separation

Energy (Sₙ)
6669.02(16) keV [2][4]

Experimental Protocols
This section details the methodology for a key experiment: the determination of thermal

neutron-capture cross-sections of ¹⁸⁰W using gamma-ray spectroscopy.

Objective
To measure the prompt thermal neutron-capture partial gamma-ray production cross-sections

for the ¹⁸⁰W(n,γ)¹⁸¹W reaction.
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Materials and Equipment
Target: Enriched ¹⁸⁰W sample (e.g., 11.35% enriched ¹⁸⁰W).

Neutron Source: A cold guided-neutron beam, such as the one at the Budapest Research

Reactor.[2][4]

Gamma-Ray Detector: A high-purity germanium (HPGe) detector with a bismuth germanate

(BGO) Compton shield.[5]

Data Acquisition System: A multi-channel analyzer (MCA) and associated electronics for data

collection and spectral analysis.[8]

Shielding: Lead and copper shielding to reduce background radiation.

Software: Software for gamma-ray spectrum analysis (e.g., HYPERMET-PC).[9]

Experimental Procedure
Sample Preparation: The enriched ¹⁸⁰W sample is prepared and accurately weighed. The

isotopic composition of the sample should be well-characterized.

Irradiation: The ¹⁸⁰W target is placed in the cold neutron beam for a predetermined period

(e.g., 64.6 hours) to induce neutron capture.[9]

Gamma-Ray Detection: Prompt gamma rays emitted from the ¹⁸⁰W(n,γ)¹⁸¹W reaction are

detected by the HPGe detector. The detector should be positioned at a known geometry

relative to the target.

Data Acquisition: The signals from the detector are processed by the MCA to generate a

gamma-ray energy spectrum. Data is collected throughout the irradiation period.

Energy and Efficiency Calibration: The gamma-ray spectrometer is calibrated for energy and

detection efficiency using standard radioactive sources with well-known gamma-ray energies

and intensities.

Spectral Analysis: The collected gamma-ray spectrum is analyzed to identify and quantify the

photopeaks corresponding to transitions in ¹⁸¹W. This involves peak fitting, background
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subtraction, and determination of peak areas.

Internal Standardization: The absolute gamma-ray cross-sections for ¹⁸¹W are determined by

internal standardization, using the well-known gamma-ray cross-sections of other tungsten

isotopes present in the enriched sample as reference points.[2][4]

Cross-Section Calculation: The partial gamma-ray production cross-sections are calculated

from the measured peak intensities, detector efficiency, neutron flux, and target parameters.

The total radiative thermal neutron-capture cross-section is determined by summing the

cross-sections of all transitions feeding the ground state of ¹⁸¹W, including a modeled

contribution from the quasicontinuum.[2][4]

Visualizations
Experimental Workflow for ¹⁸⁰W(n,γ) Spectroscopy
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Caption: Workflow for ¹⁸⁰W Neutron Capture Gamma-Ray Spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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